Cas no 1227595-41-6 (2-Bromo-5-(trifluoromethyl)isonicotinaldehyde)

• Product Name: 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde
• CAS No: 1227595-41-6
• MF: C₇H₃BrF₃NO
• MW: 254.004031419754
• CID: 4689371
• Update Time: 2025-10-05

2-Bromo-5-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(trifluoromethyl)isonicotinaldehyde
• FCH1344602
• 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde

• Inchi： 1S/C7H3BrF3NO/c8-6-1-4(3-13)5(2-12-6)7(9,10)11/h1-3H
• InChI Key： WIINHYJQVMNWIB-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=C(C=N1)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 30

Additional information on 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde

2-Bromo-5-(Trifluoromethyl)Isonicotinaldehyde: A Comprehensive Overview

The compound with CAS No. 1227595-41-6, known as 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position and a trifluoromethyl group at the 5-position of an isonicotinaldehyde framework. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

Isonicotinaldehyde itself is a derivative of nicotinaldehyde, which is a pyridine derivative with an aldehyde group. The substitution pattern in 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde significantly influences its reactivity and stability. The bromine atom at the 2-position introduces electron-withdrawing effects, while the trifluoromethyl group at the 5-position enhances both electron-withdrawing and steric effects. These characteristics make the compound highly versatile in synthetic chemistry, particularly in the construction of complex molecular architectures.

Recent studies have highlighted the potential of 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, such as kinase inhibitors and anti-cancer agents. The compound's ability to undergo various nucleophilic substitutions and cross-coupling reactions has been extensively documented, making it a valuable intermediate in medicinal chemistry. For instance, its use in Suzuki-Miyaura coupling reactions has enabled the synthesis of diverse heterocyclic compounds with promising pharmacological profiles.

In addition to its role in drug discovery, 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit favorable charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde involves a multi-step process that typically begins with the preparation of isonicotinaldehyde. Subsequent bromination and trifluoromethylation steps are carried out under carefully controlled conditions to ensure high yields and purity. Recent research has focused on optimizing these synthetic routes to enhance efficiency and reduce environmental impact. For example, catalytic methods using palladium catalysts have been employed to achieve selective substitution reactions, minimizing byproduct formation.

From an analytical standpoint, 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde has been thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses have provided detailed insights into its molecular structure and functional groups. Furthermore, computational studies using density functional theory (DFT) have been conducted to understand its electronic properties and reactivity at a molecular level.

Despite its promising applications, the handling and storage of 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde require careful consideration due to its sensitivity to moisture and light. Proper precautions must be taken during synthesis and experimentation to ensure safety and maintain compound integrity.

In conclusion, 2-Bromo-5-(trifluoromethyl)isonicotinaldehyde stands out as a significant molecule with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and materials science, position it as a key player in future research endeavors. As ongoing studies continue to uncover new potentials for this compound, its role in advancing both academic research and industrial applications is expected to grow significantly.